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Compound of Interest

Compound Name: 4-Methyl-1-heptanol

Cat. No.: B1330018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Methyl-1-heptanol, a branched-chain

primary alcohol. It is intended to serve as a comprehensive resource for professionals in

research, and drug development, offering key data, and visualizations to support scientific

endeavors.

Core Molecular Data
4-Methyl-1-heptanol is an organic compound with the chemical formula C8H18O.[1][2][3][4][5]

[6][7] Its molecular structure consists of a seven-carbon heptane chain with a methyl group

attached to the fourth carbon and a hydroxyl group at the first position.

A summary of its key molecular and physical properties is presented in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C8H18O [1][2][3][4][5][6][7]

Molecular Weight 130.23 g/mol [1][2][6][7]

Alternate Molecular Weight 130.2279 g/mol [3][4]

Alternate Molecular Weight 130.22792 g/mol [5]

IUPAC Name 4-methylheptan-1-ol [1]

CAS Registry Number 817-91-4 [1][3][4]

Logical Relationship of Molecular Identifiers
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.

Figure 1. Molecular Identifier Relationship
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Figure 1. Relationship of molecular identifiers for 4-Methyl-1-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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